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Compound of Interest

Compound Name: Linalyl acetate-d6

Cat. No.: B12381333

Essential Safety and Handling Guide for Linalyl
Acetate-d6

This guide provides immediate, essential safety and logistical information for the handling and
disposal of Linalyl acetate-d6 in a laboratory setting. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Chemical Identity and Hazards:

Linalyl acetate-d6 is the deuterated form of Linalyl acetate. While a specific Safety Data Sheet
(SDS) for the deuterated compound is not readily available, the primary hazards are expected
to be consistent with those of Linalyl acetate. Linalyl acetate is classified as a combustible
liquid that can cause skin irritation, serious eye irritation, and may provoke an allergic skin
reaction.[1][2][3][4][5] It is also considered a volatile organic compound (VOC).[6][7][8][9][10]

Quantitative Data Summary:
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Property Value Source
Flash Point 85°C (185°F) [1]
Auto-ignition Temperature 225°C (437°F) [1]
Vapor Pressure 0.1 mm Hg at 20°C (68°F) [1]
Relative Vapor Density 6.8 (compared to air) [1]
Oral LD50 (Rat) > 9,000 mg/kg [3]

Personal Protective Equipment (PPE)

To mitigate the risks associated with handling Linalyl acetate-d6, the following personal
protective equipment is mandatory.

Eye and Face Protection: Wear chemical safety goggles or a face shield.[1][3][4]

Hand Protection: Use chemically resistant gloves, such as nitrile or butyl rubber.[1][3][4]
Contaminated work clothing should not be allowed out of the workplace.[1][3]

Body Protection: A standard laboratory coat should be worn.

Respiratory Protection: In case of insufficient ventilation or the potential for aerosol
generation, use a NIOSH-approved respirator with an organic vapor cartridge.[10]

Operational Plan for Handling Linalyl Acetate-d6

1. Engineering Controls:

Always handle Linalyl acetate-d6 in a well-ventilated area, preferably within a chemical
fume hood.[1][2]

Keep the container tightly closed when not in use.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2][3][4]

N

. Handling Procedure:
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Before starting, ensure all necessary PPE is correctly worn.

Wash hands thoroughly after handling.[1][4]

Avoid breathing vapors or mist.[1][4][5]

Avoid contact with skin and eyes.[3][5]

In case of accidental contact:

o Eyes: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Remove contact lenses if present and easy to do. Continue rinsing and seek
medical attention if irritation persists.[2][4]

o Skin: Wash off immediately with plenty of soap and water for at least 15 minutes. If skin
irritation or a rash occurs, seek medical attention.[2][3][4]

o Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[2]

o Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce
vomiting.[2][4]

. Spill Management:

In the event of a spill, evacuate personnel from the immediate area.

Remove all sources of ignition.[2]

Ventilate the area.

Use personal protective equipment to clean the spill.

Absorb the spill with an inert, non-combustible material such as sand or vermiculite.

Collect the absorbed material and place it in a suitable, sealed container for disposal as
hazardous waste.[1][5]
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e Do not let the product enter drains.[1][5]
Disposal Plan
1. Waste Segregation and Collection:

» All materials contaminated with Linalyl acetate-d6, including unused product, absorbent
materials from spills, and contaminated disposable PPE, must be treated as hazardous
waste.[11]

o Collect these materials in a designated, properly labeled, and sealed container.[12][13] The
container must be compatible with the chemical.[11]

e Do not mix with other waste streams unless compatibility has been confirmed.[14]
2. Storage of Chemical Waste:

» Store the hazardous waste container in a well-ventilated, designated area away from heat
and ignition sources.[12]

e The storage container should be kept closed and in good condition.[11]
3. Final Disposal:

» Dispose of the hazardous waste through your institution's designated hazardous waste
management program.[11][15]

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

o Empty containers should be managed according to regulations. A container is considered
"empty"” if all waste has been removed by standard practice. For some hazardous waste
containers, triple rinsing may be required, with the rinsate collected as hazardous waste.[14]

Workflow Visualizations
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Operational Plan

1. Preparation
- Wear full PPE
- Work in fume hood

2. Handling
- Dispense chemical
- Keep container closed

Spill Response
- Evacuate & Ventilate

3. Use in Experiment

Post-experiment

-

Disposal Plan

1. Collect Waste

- Unused chemical

- Absorb & Collect /

J

Collected spill matetfial

- Contaminated items

2. Segregate & Label
- Designated, sealed container

3. Store Waste
- Ventilated area
- Away from ignition

4. Final Disposal
- Institutional hazardous
waste program
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Caption: Workflow for handling and disposal of Linalyl acetate-d6.
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Mandatory Personal Protective Equipment h
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Laboratory Coat

Linalyl Acetate-d6
Handling

Chemically Resistant Gloves
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Chemical Safety Goggles
(or Face Shield)
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Caption: Required PPE for handling Linalyl acetate-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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